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Compound of Interest

Compound Name: Timiperone

Cat. No.: B1682379 Get Quote

For Immediate Implementation by Laboratory and Research Professionals

The proper disposal of Timiperone, a butyrophenone derivative used as an antipsychotic, is a

critical component of laboratory safety and environmental responsibility.[1] Adherence to

established protocols is essential to mitigate risks to personnel and prevent environmental

contamination. This guide provides a comprehensive, step-by-step operational plan for the safe

handling and disposal of Timiperone, aligning with regulatory guidelines and best practices in

chemical management.

Hazard Profile and Safety Precautions
Timiperone is classified as acutely toxic if swallowed.[2] All personnel handling this compound

must be thoroughly trained on its hazards and the necessary safety protocols.

Key Safety Data:

Hazard
Classification

GHS Code
Precautionary
Statement

Primary Disposal
Route

Acute Toxicity (Oral),

Category 3
H301

P501: Dispose of

contents/container to

industrial combustion

plant.

Incineration
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Data sourced from Timiperone Safety Data Sheet.[2]

Personal Protective Equipment (PPE):

Before handling Timiperone, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves. If reusing gloves, they must be cleaned before removal

and aired out.

Eye Protection: Safety glasses or goggles.

Lab Coat: A clean, buttoned lab coat.

Respiratory Protection: In case of dust or aerosol generation, a particulate filter device (EN

143) is necessary.[2]

Step-by-Step Disposal Protocol
This protocol is designed to ensure the safe and compliant disposal of Timiperone waste.

Segregation of Waste:

Isolate all Timiperone-contaminated waste, including unused product, contaminated lab

supplies (e.g., pipette tips, vials), and personal protective equipment.

This waste must be segregated from general laboratory and non-hazardous waste

streams.

Containerization:

Place all Timiperone waste into a designated, clearly labeled, and sealed hazardous

waste container.

The container must be appropriate for hazardous chemical waste and comply with

institutional and local regulations.

Labeling:
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Label the hazardous waste container with "Hazardous Waste," the name "Timiperone,"

and the associated hazard pictograms (e.g., skull and crossbones for acute toxicity).

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

The storage area should be locked to prevent unauthorized access.[2]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with the Safety Data Sheet (SDS) for Timiperone.

Final Disposal Method:

The designated and approved method for Timiperone disposal is incineration at a

permitted industrial combustion plant.

Crucially, do not dispose of Timiperone down the drain or in regular trash. This is to

prevent the release of the active pharmaceutical ingredient into aquatic ecosystems, a

significant environmental concern with many pharmaceutical compounds.

Emergency Procedures for Spills
In the event of a Timiperone spill:

Evacuate and Secure: Immediately evacuate non-essential personnel from the affected area

and ensure the area is well-ventilated.

Don PPE: Emergency responders must wear appropriate PPE, including respiratory

protection.

Containment: Prevent the spill from spreading and keep it away from drains, surface water,

and ground water.
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Clean-up: Mechanically take up the spilled material (e.g., with a scoop or absorbent pads)

and place it in a designated hazardous waste container for disposal.

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Timiperone.
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Caption: Workflow for the safe disposal of Timiperone.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe management of Timiperone waste, protecting both human health and the environment, in

accordance with regulations set forth by bodies such as the Environmental Protection Agency

(EPA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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